Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore†

Analyst Pub Date: 2011-10-19 DOI: 10.1039/C1AN15803A

Abstract

Supramolecular gels formed by low-molecular-weight gelators bearing diamide groups were used as ion-sensing membranes for the first time. Even though no special ionophore was added to the membranes, excellent ion selectivities for K+ over alkali metal ions were realized with the sensor systems.

Graphical abstract: Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore
Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore†
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